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Compound of Interest

Compound Name: Hisphen

Cat. No.: B1673256 Get Quote

Audience: Researchers, scientists, and drug development professionals.

LC-MS/MS: Quantitative Analysis of Olanzapine in
Human Plasma
Application Note:

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is a powerful

hyphenated technique renowned for its high sensitivity and selectivity.[1] This combination

allows for the robust quantification of analytes in complex biological matrices, such as plasma.

This application note details a validated method for the determination of Olanzapine, an

atypical antipsychotic drug, in human plasma. The protocol is suitable for pharmacokinetic

studies, therapeutic drug monitoring, and bioequivalence studies.[2][3] The method utilizes a

simple protein precipitation step for sample preparation, followed by rapid chromatographic

separation and highly selective detection using Multiple Reaction Monitoring (MRM) on a triple

quadrupole mass spectrometer.[4][5]

Experimental Protocol:

a. Sample Preparation (Protein Precipitation):

To 100 µL of human plasma in a microcentrifuge tube, add 25 µL of an internal standard (IS)

solution (e.g., Olanzapine-d3 at 50 ng/mL in methanol).
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Vortex mix for 10 seconds.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex mix for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the dried residue in 100 µL of the mobile phase.

Vortex mix and transfer to an autosampler vial for LC-MS/MS analysis.

b. Liquid Chromatography (LC) Conditions:

Instrument: Agilent 1290 Infinity II LC System or equivalent

Column: Waters XBridge C18, 2.1 x 50 mm, 3.5 µm

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient:

0-0.5 min: 30% B

0.5-2.5 min: 30-90% B

2.5-3.0 min: 90% B

3.1-5.0 min: 30% B (re-equilibration)

Flow Rate: 0.4 mL/min

Column Temperature: 35°C
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Injection Volume: 5 µL

c. Mass Spectrometry (MS/MS) Conditions:

Instrument: Agilent 6460 Triple Quadrupole MS or equivalent

Ionization Source: Electrospray Ionization (ESI), Positive Mode

MRM Transitions:

Olanzapine: 313.2 → 256.1 (Quantifier), 313.2 → 213.0 (Qualifier)

Olanzapine-d3 (IS): 316.2 → 256.1

Gas Temperature: 300°C

Gas Flow: 5 L/min

Nebulizer Pressure: 45 psi

Capillary Voltage: 4000 V

Data Presentation:

Table 1: Quantitative Performance of the LC-MS/MS Method for Olanzapine.

Parameter Result

Linearity Range 0.1 - 20 ng/mL

Lower Limit of Quantification (LLOQ) 0.1 ng/mL

Intra-day Precision (%CV) < 7.5%

Inter-day Precision (%CV) < 7.5%

Accuracy (%) 91.3 - 107.0%

Recovery (%) 75.0 - 107.0%
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Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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